Methyl [(2-amino-5-chloro-6-methylpyrimidin-4-yl)thio]acetate

• IUPAC Name: methyl 2-(2-amino-5-chloro-6-methylpyrimidin-4-yl)sulfanylacetate
• InChI: InChI=1S/C8H10ClN3O2S/c1-4-6(9)7(12-8(10)11-4)15-3-5(13)14-2/h3H2,1-2H3,(H2,10,11,12)
• InChI Key: ZSZGSVUAJXBFPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)SCC(=O)OC)Cl
• Molecular Formula: C8H10ClN3O2S
• Molecular Weight: 247.70 g/mol
• CAS No.: 337494-45-8

Description

Methyl [(2-amino-5-chloro-6-methylpyrimidin-4-yl)thio]acetate is a useful research compound. Its molecular formula is C8H10ClN3O2S and its molecular weight is 247.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

Antihypertensive Agents :Research has demonstrated the synthesis of derivatives from Methyl [(2-amino-5-chloro-6-methylpyrimidin-4-yl)thio]acetate, showing significant antihypertensive α-blocking activity with low toxicity. These compounds are synthesized through reactions with various agents to form Schiff bases, imides, and other derivatives, indicating their potential in developing antihypertensive drugs (Abdel-Wahab et al., 2008).

Antimicrobial Agents :Several studies have focused on the synthesis of new heterocyclic derivatives containing the core structure of this compound, showing pronounced antibacterial activity against various strains of bacteria. These findings suggest the compound's utility in developing new antimicrobial agents (Mohammad et al., 2017).

Antiproliferative Activity :Research into the synthesis of pyrimidine derivatives from this compound has identified compounds with moderate to strong growth inhibition activity against human liver and colon cancer cell lines, highlighting its potential in cancer therapy (Awad et al., 2015).

Structural and Chemical Studies

Crystal Structure Analysis :The crystal structure of derivatives related to this compound has been determined, providing insights into their potential interactions and reactivity in biological systems. Such structural analyses are crucial for understanding the compound's mechanisms of action and optimizing its pharmaceutical applications (Ji, 2006).